Cas no 1807226-95-4 (3-Bromo-2-iodo-6-(trifluoromethoxy)aniline)

• Product Name: 3-Bromo-2-iodo-6-(trifluoromethoxy)aniline
• CAS No: 1807226-95-4
• MF: C₇H₄BrF₃INO
• MW: 381.916443824768
• CID: 4976541
• Update Time: 2025-05-24

3-Bromo-2-iodo-6-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-iodo-6-(trifluoromethoxy)aniline

• Inchi： 1S/C7H4BrF3INO/c8-3-1-2-4(6(13)5(3)12)14-7(9,10)11/h1-2H,13H2
• InChI Key： OYCQBTGDEKZVEF-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1N)OC(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• XLogP3: 3.8
• Topological Polar Surface Area: 35.2

Additional information on 3-Bromo-2-iodo-6-(trifluoromethoxy)aniline

Introduction to 3-Bromo-2-iodo-6-(trifluoromethoxy)aniline (CAS No. 1807226-95-4)

3-Bromo-2-iodo-6-(trifluoromethoxy)aniline, with the chemical identifier CAS No. 1807226-95-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of arylamines, characterized by its intricate molecular structure, which includes both bromine and iodine substituents, along with a trifluoromethoxy group. The presence of these functional groups imparts unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-Bromo-2-iodo-6-(trifluoromethoxy)aniline consists of a benzene ring substituted at the 3-position with a bromine atom, at the 2-position with an iodine atom, and at the 6-position with a trifluoromethoxy group. This arrangement creates a highly reactive framework that is conducive to further chemical modifications. The bromine and iodine atoms serve as excellent leaving groups in nucleophilic substitution reactions, while the trifluoromethoxy group enhances lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Among these efforts, arylamine derivatives have emerged as a promising class of compounds due to their diverse biological activities. 3-Bromo-2-iodo-6-(trifluoromethoxy)aniline has been extensively studied for its potential applications in the synthesis of kinase inhibitors, anticancer agents, and antimicrobial compounds. Its unique structural features make it an ideal candidate for generating structurally diverse libraries for high-throughput screening.

One of the most compelling aspects of 3-Bromo-2-iodo-6-(trifluoromethoxy)aniline is its utility in cross-coupling reactions, particularly Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many pharmacologically active compounds. The presence of both bromine and iodine atoms allows for sequential coupling reactions, enabling the synthesis of complex molecules with high precision. For instance, researchers have leveraged these properties to develop novel antiviral agents by incorporating arylamine moieties into larger scaffolds through palladium-catalyzed reactions.

The trifluoromethoxy group in 3-Bromo-2-iodo-6-(trifluoromethoxy)aniline also contributes to its pharmacological relevance. Trifluoromethyl groups are well-known for their ability to enhance binding affinity and metabolic stability, thereby improving drug bioavailability. This feature has been exploited in the design of next-generation antipsychotic and antidepressant drugs, where trifluoromethyl-substituted arylamines have shown promising results in preclinical studies. The compound’s ability to serve as a building block for such drugs underscores its importance in medicinal chemistry.

Recent advancements in computational chemistry have further highlighted the significance of 3-Bromo-2-iodo-6-(trifluoromethoxy)aniline. Molecular modeling studies have demonstrated that this compound can interact with biological targets in multiple ways, suggesting its potential as a lead compound for drug development. Additionally, machine learning algorithms have been employed to predict novel derivatives of this compound that may exhibit enhanced biological activity. These computational approaches are complementing traditional synthetic strategies, accelerating the discovery process.

The synthesis of 3-Bromo-2-iodo-6-(trifluoromethoxy)aniline itself is an intricate process that requires careful optimization to ensure high yields and purity. Common synthetic routes involve halogenation reactions on a precursor aniline derivative followed by functional group transformations. Recent studies have focused on developing greener synthetic methods, such as catalytic halogenation under mild conditions, to minimize environmental impact while maintaining efficiency.

In conclusion, 3-Bromo-2-iodo-6-(trifluoromethoxy)aniline (CAS No. 1807226-95-4) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules targeting various diseases. As research continues to evolve, this compound is likely to play an even greater role in the development of next-generation therapeutics.